Cas no 79663-69-7 (5-Undecanone, 6,7-dimethyl-)
5-Undecanone, 6,7-dimethyl- structure
Product name:5-Undecanone, 6,7-dimethyl-
5-Undecanone, 6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Undecanone, 6,7-dimethyl-
- 6,7-dimethylundecan-5-one
- MFFRSAXHWMXRIB-UHFFFAOYSA-N
- 79663-69-7
- DTXSID10513338
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- Inchi： InChI=1S/C13H26O/c1-5-7-9-11(3)12(4)13(14)10-8-6-2/h11-12H,5-10H2,1-4H3
- InChI Key： MFFRSAXHWMXRIB-UHFFFAOYSA-N
- SMILES： CCCCC(C)C(C)C(=O)CCCC
Computed Properties
- Exact Mass: 198.198365449g/mol
- Monoisotopic Mass: 198.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.1Ų
5-Undecanone, 6,7-dimethyl- Related Literature
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Sitong Chen,Yuji Liu,Yongan Feng,Xianjin Yang,Qinghua Zhang Chem. Commun., 2020,56, 1493-1496
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Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
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J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
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Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
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Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
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Jessica J. Miller,Christian Gaiddon,Tim Storr Chem. Soc. Rev., 2020,49, 6995-7014
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Gaolian Xu,Hang Zhao,Jonathan M. Cooper,Julien Reboud Chem. Commun., 2016,52, 12187-12190
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8. 3D nanostructured WO3/BiVO4 heterojunction derived from Papilio paris for efficient water splitting†Chao Yin,Shenmin Zhu,Di Zhang RSC Adv., 2017,7, 27354-27360
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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